Cas no 112822-78-3 (Benzene, 1-bromo-2,4-difluoro-3-methyl-5-nitro-)

• Product Name: Benzene, 1-bromo-2,4-difluoro-3-methyl-5-nitro-
• CAS No: 112822-78-3
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 3621148
• PubChem ID: 14052563
• Update Time: 2025-09-19

Benzene, 1-bromo-2,4-difluoro-3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2,4-difluoro-3-methyl-5-nitro-
• 1-BROMO-2,4-DIFLUORO-3-METHYL-5-NITROBENZENE
• SCHEMBL9677433
• 112822-78-3
• AB6381
• MFCD16620249
• 3-bromo-2,6-difluoro-5-nitrotoluene
• AS-44766
• CS-0197764
• XYHQHSNBEJANMZ-UHFFFAOYSA-N
• AKOS027339513

• MDL： MFCD16620249
• Inchi： 1S/C7H4BrF2NO2/c1-3-6(9)4(8)2-5(7(3)10)11(12)13/h2H,1H3
• InChI Key： XYHQHSNBEJANMZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.93935g/mol
• Monoisotopic Mass: 250.93935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes